Cas no 1094563-94-6 (5-(2-Fluorophenyl)-3-methyl-1H-1,2,4-triazole)

• Product Name: 5-(2-Fluorophenyl)-3-methyl-1H-1,2,4-triazole
• CAS No: 1094563-94-6
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 5054735
• PubChem ID: 43166842
• Update Time: 2023-11-22

5-(2-Fluorophenyl)-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-5-methyl-4H-1,2,4-triazole
• 5-(2-fluorophenyl)-3-methyl-1H-1,2,4-triazole
• 3-(2-fluorophenyl)-5-methyl-1H-1,2,4-triazole
• Z927193316
• 5-(2-Fluorophenyl)-3-methyl-1H-1,2,4-triazole

• Inchi： 1S/C9H8FN3/c1-6-11-9(13-12-6)7-4-2-3-5-8(7)10/h2-5H,1H3,(H,11,12,13)
• InChI Key： MEUCZOIYDBZYFS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NNC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6